Cas no 84530-53-0 (3,7-Dinitro-5h-benzo[b]phosphindol-5-ol 5-oxide)

• Product name: 3,7-Dinitro-5h-benzo[b]phosphindol-5-ol 5-oxide
• CAS No: 84530-53-0
• MF: C₁₂H₇N₂O₆P-₂
• MW: 306.168
• CID: 881798
• PubChem ID: 279190

3,7-Dinitro-5h-benzo[b]phosphindol-5-ol 5-oxide Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-3,7-dinitrobenzo[b]phosphindole 5-oxide
• NSC-129486
• 3,7-dinitro-5h-benzo[b]phosphindol-5-ol 5-oxide
• 84530-53-0
• DTXSID80299339
• NSC129486
• 3,7-Dinitro-5h-benzo[b]phosphindol-5-ol 5-oxide

• Inchi： InChI=1S/C12H7N2O6P/c15-13(16)7-1-3-9-10-4-2-8(14(17)18)6-12(10)21(19,20)11(9)5-7/h1-6H,(H,19,20)
• InChI Key： JHWXDQCGZHYTKU-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1[N+](=O)[O-])P(=O)(C3=C2C=CC(=C3)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 306.00417295g/mol
• Monoisotopic Mass: 306.00417295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 129Ų